1-[4-[Hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one

• IUPAC Name: 1-[4-[hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one
• InChI: InChI=1S/C19H27NO3/c21-18(9-8-17-7-4-14-23-17)20-12-10-16(11-13-20)19(22)15-5-2-1-3-6-15/h1-3,5-6,16-17,19,22H,4,7-14H2
• InChI Key: RAQXEOKSKYXQDY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CCC(=O)N2CCC(CC2)C(C3=CC=CC=C3)O
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

1-[4-[Hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one, also known as HPP, is a synthetic compound that belongs to the class of piperidine derivatives. It is an important compound in the field of medicinal chemistry due to its potential pharmacological properties. HPP is known to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 1-[4-[Hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one is not well understood. However, it is believed to exert its pharmacological effects by modulating the activity of neurotransmitters and ion channels in the central nervous system. This compound has been shown to interact with the mu-opioid receptor, which is involved in pain perception. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators. Additionally, this compound has been shown to modulate the activity of voltage-gated sodium channels, which are involved in the generation of action potentials in neurons.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis. This compound has also been shown to reduce seizure activity in animal models of epilepsy. Additionally, this compound has been shown to have anxiolytic effects, suggesting that it may have potential as a treatment for anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[4-[Hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one in lab experiments is its wide range of biological activities. This makes it an attractive compound for studying the mechanisms of pain, inflammation, and epilepsy. Additionally, this compound has a relatively simple chemical structure, which makes it easy to synthesize and modify for structure-activity relationship studies.
One of the limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to administer in vivo and can limit its bioavailability. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on 1-[4-[Hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one. One area of research is the development of more potent and selective derivatives of this compound. This could lead to the development of novel therapeutic agents for the treatment of pain, inflammation, and epilepsy. Another area of research is the investigation of the safety and efficacy of this compound in humans. This could lead to the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound, which could lead to the development of more targeted therapies for various diseases.

Synthesis Methods

The synthesis of 1-[4-[Hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one involves the reaction of 4-hydroxybenzaldehyde with piperidine in the presence of acetic anhydride to form 4-(piperidin-1-ylmethyl)phenol. This intermediate is then reacted with 2-oxolane-2-carboxylic acid in the presence of triethylamine to form this compound. The overall yield of the synthesis process is about 50%.

Scientific Research Applications

1-[4-[Hydroxy(phenyl)methyl]piperidin-1-yl]-3-(oxolan-2-yl)propan-1-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit analgesic effects in animal models of pain. This compound has also been investigated for its anti-inflammatory properties, with studies suggesting that it can reduce inflammation in animal models of arthritis. Additionally, this compound has been shown to have anticonvulsant effects in animal models of epilepsy. These findings suggest that this compound has the potential to be developed into a novel therapeutic agent for the treatment of pain, inflammation, and epilepsy.